4-Amino-2-(3-nitrophenyl)-6-(propylamino)pyridine-3,5-dicarbonitrile

• Molecular Formula: C16H14N6O2
• Molecular Weight: 322.32 g/mol
• IUPAC Name: 4-amino-2-(3-nitrophenyl)-6-(propylamino)pyridine-3,5-dicarbonitrile
• InChI: InChI=1S/C16H14N6O2/c1-2-6-20-16-13(9-18)14(19)12(8-17)15(21-16)10-4-3-5-11(7-10)22(23)24/h3-5,7H,2,6H2,1H3,(H3,19,20,21)
• InChI Key: WEMDDIJQZIHZGY-UHFFFAOYSA-N
• Canonical SMILES: CCCNC1=C(C(=C(C(=N1)C2=CC(=CC=C2)[N+](=O)[O-])C#N)N)C#N

Description

4-Amino-2-(3-nitrophenyl)-6-(propylamino)pyridine-3,5-dicarbonitrile, also known by its IUPAC name 4-amino-2-(3-nitrophenyl)-6-(propylamino)nicotinonitrile , is a complex organic compound. Its molecular formula is C₁₇H₁₄N₆O₂ and it exhibits interesting pharmacological properties. Let’s explore its synthesis, reactions, applications, and more.

Preparation Methods

Synthetic Routes: Several synthetic routes exist for the preparation of this compound. One common method involves the condensation of 3-nitrobenzaldehyde with malononitrile, followed by cyclization and subsequent reduction of the resulting intermediate. The propylamino group is introduced during the cyclization step.

Reaction Conditions: The reaction typically occurs under reflux conditions using a suitable solvent (e.g., ethanol or acetonitrile). Acidic or basic catalysts may be employed to facilitate the cyclization. The reduction step can be achieved using hydrogen gas over a metal catalyst (e.g., Raney nickel).

Industrial Production: While not widely produced industrially, small-scale synthesis of this compound is feasible in research laboratories.

Chemical Reactions Analysis

4-Amino-2-(3-nitrophenyl)-6-(propylamino)pyridine-3,5-dicarbonitrile undergoes various reactions:

Oxidation: It can be oxidized to form its corresponding pyridine N-oxide.

Reduction: Reduction of the nitro group yields the corresponding amino compound.

Substitution: The nitrile groups can be substituted with other functional groups.

Common reagents include reducing agents (e.g., hydrogen and palladium), oxidizing agents (e.g., m-chloroperbenzoic acid), and nucleophiles (e.g., amines).

Major products from these reactions include the reduced amino compound and various substituted derivatives.

Scientific Research Applications

Chemistry::

Building Block: Researchers use this compound as a building block for the synthesis of more complex molecules.

Fluorescent Probes: Its unique structure makes it useful as a fluorescent probe in chemical biology studies.

Biology and Medicine::

Anticancer Potential: Some studies suggest that derivatives of this compound exhibit anticancer activity by targeting specific cellular pathways.

Neuroprotection: Investigations into its neuroprotective effects are ongoing.

Industry::

Dye Intermediates: It serves as an intermediate in the synthesis of dyes and pigments.

Mechanism of Action

The exact mechanism of action remains an active area of research. its potential targets include enzymes involved in cell proliferation and apoptosis pathways.

Comparison with Similar Compounds

While there are no direct analogs, its structural features make it distinct from other pyridine-based compounds. Similar compounds include other pyridine derivatives with nitrile or amino groups.